Cas no 935860-71-2 (3-[4-(Methylamino)phenyl]propanoic acid)

• Product Name: 3-[4-(Methylamino)phenyl]propanoic acid
• CAS No: 935860-71-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2817156
• Update Time: 2023-08-07

3-[4-(Methylamino)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(METHYLAMINO)PHENYL]PROPANOIC ACID
• AB72168
• BENZENEPROPANOIC ACID, 4-(METHYLAMINO)-
• 3-[4-(Methylamino)phenyl]propanoic acid

• Inchi： 1S/C10H13NO2/c1-11-9-5-2-8(3-6-9)4-7-10(12)13/h2-3,5-6,11H,4,7H2,1H3,(H,12,13)
• InChI Key： VOYFJIDLINJHIN-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3